Trimipramine N-oxide
Overview
Description
Trimipramine N-oxide is an active metabolite of the tricyclic antidepressant trimipramine . It inhibits the human monoamine transporters for noradrenaline (hNAT), serotonin (hSERT), dopamine (hDAT) and the human organic cation transporters (hOCT1 and hOCT2) with IC50s of 11.7, 3.59, 9.4, 9.35 and 27.4 nM, respectively .
Synthesis Analysis
Trimipramine N-oxide is formed via N-oxidation of trimipramine by the cytochrome P450 (CYP) isoforms CYP2D6, CYP2C9, CYP2C19, CYP1A2, and CYP3A4 .Molecular Structure Analysis
The molecular formula of Trimipramine N-oxide is C20H26N2O . The average mass is 310.433 Da and the monoisotopic mass is 310.204498 Da .Chemical Reactions Analysis
Trimipramine N-oxide inhibits the human monoamine transporters for noradrenaline (hNAT), serotonin (hSERT), dopamine (hDAT) and the human organic cation transporters (hOCT1 and hOCT2) with IC50s of 11.7, 3.59, 9.4, 9.35 and 27.4 nM, respectively .Physical And Chemical Properties Analysis
The molecular weight of Trimipramine N-oxide is 310.43 . The molecular formula is C20H26N2O .Scientific Research Applications
1. Neuropharmacology and Neurotransmitter Transporters
Specific Scientific Field:
Neuropharmacology focuses on understanding the interactions between drugs and the nervous system. In this context, Trimipramine N-oxide (TNO) has been investigated for its effects on neurotransmitter transporters.
Summary of the Application:
TNO is an atypical tricyclic antidepressant closely related to other tricyclics like amitriptyline and imipramine. Unlike typical tricyclics, TNO exhibits weak inhibition of neuronal reuptake of monoamines (noradrenaline and serotonin) in rat tissues. However, its primary mechanism of antidepressant action remains unknown .
Experimental Procedures:
Researchers used HEK293 cells expressing human monoamine transporters (hNAT, hSERT, and hDAT) and human organic cation transporters (hOCT1, hOCT2, and hOCT3). They determined the inhibition of [3H]MPP+ uptake by TNO and its main metabolites.
Results:
Specific Scientific Field:
This application falls within the realm of cardiovascular health and exercise physiology.
Summary of the Application:
TNO has attracted interest due to its association with cardiovascular disease. Recent evidence suggests that TNO may improve exercise performance.
Underlying Mechanisms:
Specific Scientific Field:
Metabolomics investigates the small molecules (metabolites) in biological systems.
Summary of the Application:
TNO’s effects on various tissues have been studied, but the underlying molecular mechanisms remain unclear.
Insights:
Safety And Hazards
properties
IUPAC Name |
3-(5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N,2-trimethylpropan-1-amine oxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O/c1-16(15-22(2,3)23)14-21-19-10-6-4-8-17(19)12-13-18-9-5-7-11-20(18)21/h4-11,16H,12-15H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNOPAPJVNIQNJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C2=CC=CC=C2CCC3=CC=CC=C31)C[N+](C)(C)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10891486 |
Source
|
| Record name | Trimipramine N-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10891486 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trimipramine N-oxide | |
CAS RN |
14171-70-1 |
Source
|
| Record name | Trimipramine N-oxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014171701 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Trimipramine N-oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10891486 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | TRIMIPRAMINE N-OXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TUI5X0O724 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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